BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of JNJ-
26146900

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006

For laboratory professionals engaged in pioneering research, the safe handling and disposal of
investigational compounds like JINJ-26146900 is a critical component of operational excellence
and environmental responsibility. This document provides a comprehensive, step-by-step guide
for the proper disposal of INJ-26146900, a non-steroidal selective androgen receptor
modulator (SARM). Adherence to these procedures is essential to ensure the safety of
laboratory personnel and to minimize environmental impact.

JNJ-26146900 is an indole derivative with the chemical formula C15H15F3N203S.[1] While a
specific Safety Data Sheet (SDS) for INJ-26146900 is not publicly available, the hazardous
characteristics of the parent compound, indole, provide a basis for a cautious approach to its
disposal. Indole is known to be harmful if swallowed, toxic upon skin contact, capable of
causing serious eye damage, and highly toxic to aquatic life.[2][3][4][5] Therefore, INJ-
26146900 should be handled as a hazardous substance.

l. Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE) to mitigate exposure risks.
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PPE Category

Item

Material/Standard

Purpose

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

To protect eyes from

splashes.

To protect skin and

Body Protection Laboratory coat Standard clothing from
contamination.
To be used when
handling the

Respiratory Protection ~ Fume hood Standard compound in its

powdered form to

avoid inhalation.

Il. Step-by-Step Disposal Protocol

The disposal of INJ-26146900, whether in pure form or as contaminated material, must be

managed as hazardous waste. Under no circumstances should this compound be disposed of

down the drain or in regular solid waste.

» Waste Identification and Segregation:

o All materials contaminated with JINJ-26146900, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup materials, must

be segregated as hazardous chemical waste.

o Do not mix this waste with other chemical waste streams unless compatibility has been

verified.

¢ Waste Collection and Containerization:

o Solid Waste: Collect all solid waste contaminated with INJ-26146900 in a dedicated, leak-
proof, and clearly labeled hazardous waste container. The container should be made of a
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material compatible with the chemical.

o Liquid Waste: Collect all liquid waste containing JNJ-26146900 in a sealable, non-reactive
container. Ensure the container is appropriate for the solvent used.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "JNJ-26146900," and a clear indication of the associated hazards (e.g.,
"Toxic," "Harmful if Swallowed," "Environmental Hazard").

o Storage:

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

o This area should be away from general laboratory traffic and incompatible chemicals.
e Disposal Request:

o Once the waste container is full or is no longer needed, arrange for its disposal through
your institution's Environmental Health and Safety (EHS) department.

o Follow your institution's specific procedures for hazardous waste pickup.

Experimental Workflow for Disposal

The logical flow for the proper disposal of INJ-26146900 is depicted in the following diagram.
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JNJ-26146900 Disposal Workflow
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JNJ-26146900 Disposal Workflow

Signaling Pathway of Hazard and Mitigation

Understanding the potential pathway from hazard to exposure is crucial for effective risk
mitigation.
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Hazard Mitigation Pathway

By adhering to these detailed procedures, researchers and laboratory professionals can ensure
the safe and environmentally responsible disposal of INJ-26146900, thereby upholding the

highest standards of laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of JNJ-
26146900]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673006#jnj-26146900-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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